Cas no 7496-94-8 (2-phenylpyrrolo[1,2-b]isoquinoline)

• Product Name: 2-phenylpyrrolo[1,2-b]isoquinoline
• CAS No: 7496-94-8
• MF: C₁₈H₁₃N
• MW: 243.302524328232
• CID: 980730
• PubChem ID: 346955
• Update Time: 2025-04-19

2-phenylpyrrolo[1,2-b]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-phenylpyrrolo[1,2-b]isoquinoline
• AC1L865M
• NSC405346
• NSC-405346
• DTXSID10323979
• 7496-94-8
• Pyrrolo[1, 2-phenyl-

• Inchi： 1S/C18H13N/c1-2-6-14(7-3-1)17-11-18-10-15-8-4-5-9-16(15)12-19(18)13-17/h1-13H
• InChI Key： MASRESVGINTDCD-UHFFFAOYSA-N
• SMILES： N12C=C3C=CC=CC3=CC1=CC(C1C=CC=CC=1)=C2

Computed Properties

• Exact Mass: 243.10489
• Monoisotopic Mass: 243.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.41
• LogP: 4.75950